Cas no 2138398-12-4 (2,2-Difluoro-3-[(2-hydroxyethyl)(methyl)amino]propanoic acid)

• Product Name: 2,2-Difluoro-3-[(2-hydroxyethyl)(methyl)amino]propanoic acid
• CAS No: 2138398-12-4
• MF: C₆H₁₁F₂NO₃
• MW: 183.153249025345
• CID: 6330009
• PubChem ID: 165832473
• Update Time: 2025-06-27

2,2-Difluoro-3-[(2-hydroxyethyl)(methyl)amino]propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2138398-12-4
• EN300-789296
• 2,2-difluoro-3-[(2-hydroxyethyl)(methyl)amino]propanoic acid
• 2,2-Difluoro-3-[(2-hydroxyethyl)(methyl)amino]propanoic acid

• Inchi： 1S/C6H11F2NO3/c1-9(2-3-10)4-6(7,8)5(11)12/h10H,2-4H2,1H3,(H,11,12)
• InChI Key： KTGKGIQGKGOEMK-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(CN(C)CCO)F

Computed Properties

• Exact Mass: 183.07069954g/mol
• Monoisotopic Mass: 183.07069954g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.5
• Topological Polar Surface Area: 60.8Ų

Additional information on 2,2-Difluoro-3-[(2-hydroxyethyl)(methyl)amino]propanoic acid

Recent Advances in the Study of 2,2-Difluoro-3-[(2-hydroxyethyl)(methyl)amino]propanoic acid (CAS: 2138398-12-4)

2,2-Difluoro-3-[(2-hydroxyethyl)(methyl)amino]propanoic acid (CAS: 2138398-12-4) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique difluoro and amino acid structural motifs, has shown promising potential in various therapeutic applications, including enzyme inhibition and prodrug development. The following sections provide a detailed overview of the latest research findings related to this compound, highlighting its synthesis, biological activity, and potential clinical applications.

The synthesis of 2,2-Difluoro-3-[(2-hydroxyethyl)(methyl)amino]propanoic acid has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as asymmetric catalysis and fluorination reactions to achieve high enantioselectivity, which is critical for its biological activity. The compound's structural features, including the difluoro moiety, contribute to its stability and bioavailability, making it a viable candidate for further pharmaceutical development.

In terms of biological activity, recent in vitro and in vivo studies have demonstrated that 2,2-Difluoro-3-[(2-hydroxyethyl)(methyl)amino]propanoic acid exhibits potent inhibitory effects on specific enzymes involved in metabolic pathways. For instance, it has been shown to selectively inhibit certain kinases and dehydrogenases, which are often implicated in cancer and metabolic disorders. These findings suggest that the compound could serve as a lead molecule for the development of novel therapeutics targeting these enzymes.

Furthermore, the compound's potential as a prodrug has been explored in recent preclinical studies. By modifying the hydroxyethyl and methylamino groups, researchers have developed derivatives with enhanced pharmacokinetic properties. These derivatives have shown improved tissue penetration and sustained release profiles, which could be advantageous for chronic disease management. The prodrug approach also minimizes off-target effects, thereby increasing the therapeutic index of the compound.

Despite these promising findings, challenges remain in the clinical translation of 2,2-Difluoro-3-[(2-hydroxyethyl)(methyl)amino]propanoic acid. Issues such as scalability of synthesis, long-term toxicity, and formulation stability need to be addressed in future studies. However, the compound's unique chemical properties and biological activity make it a compelling subject for ongoing research. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its development and eventual application in medicine.

In conclusion, 2,2-Difluoro-3-[(2-hydroxyethyl)(methyl)amino]propanoic acid (CAS: 2138398-12-4) represents a promising avenue for therapeutic innovation. Its synthesis, biological activity, and prodrug potential have been extensively studied, with recent advancements paving the way for future clinical applications. Continued research is essential to overcome existing challenges and fully realize the compound's therapeutic potential.